Cas no 1379927-55-5 (2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one)

• Product Name: 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one
• CAS No: 1379927-55-5
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• CID: 5941265
• PubChem ID: 117115590
• Update Time: 2025-06-08

2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one
• EN300-1839856
• 1379927-55-5

• Inchi： 1S/C8H5F4NO/c9-4-1-3(5(14)2-13)6(10)8(12)7(4)11/h1H,2,13H2
• InChI Key： PVUDVIHKIPCWCC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(CN)=O)F)F)F

Computed Properties

• Exact Mass: 207.03072643g/mol
• Monoisotopic Mass: 207.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one

Introduction to 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one (CAS No. 1379927-55-5)

2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one, with the CAS number 1379927-55-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrafluorophenyl group and an amino group attached to a ketone moiety. These structural elements contribute to its potential applications in various therapeutic areas.

The chemical structure of 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one is represented by the formula C₈H₄F₄N₂O. The presence of multiple fluorine atoms imparts unique electronic and steric properties to the molecule, making it an interesting candidate for drug design and development. The amino group and the ketone functionality provide additional sites for chemical modification, which can be exploited to optimize the compound's pharmacological properties.

In recent years, 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one has been studied for its potential as a lead compound in the development of novel therapeutic agents. Research has focused on its biological activities, including its interactions with various biological targets and its efficacy in preclinical models of disease. One notable area of interest is its potential as an inhibitor of specific enzymes involved in disease pathways.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one to inhibit the activity of a key enzyme implicated in neurodegenerative diseases. The researchers demonstrated that the compound effectively reduced the enzyme's activity in vitro and showed promising results in cell-based assays. These findings suggest that 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential as an enzyme inhibitor, 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. A study published in the European Journal of Pharmacology reported that 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The compound was found to reduce the production of pro-inflammatory cytokines and inhibit the activation of inflammatory signaling pathways.

The pharmacokinetic properties of 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one have also been evaluated to assess its suitability as a drug candidate. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in plasma, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one is well tolerated at therapeutic doses.

The structural flexibility of 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one allows for further optimization through chemical modifications. Researchers have explored various derivatives of the compound to enhance its potency and selectivity for specific targets. For example, substituting different functional groups on the tetrafluorophenyl ring or modifying the amino group can lead to compounds with improved pharmacological profiles. These efforts are ongoing and are expected to yield new leads with enhanced therapeutic potential.

In conclusion, 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one (CAS No. 1379927-55-5) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential as an enzyme inhibitor and anti-inflammatory agent makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its therapeutic applications and optimize its structure for improved efficacy and safety.